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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxybenzoic acid

Cat. No.: B043213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

assessing the in vitro antibacterial activity of o-vanillic acid against various pathogenic bacterial

strains.

Introduction
o-Vanillic acid, a phenolic acid derivative, has demonstrated notable antibacterial properties

against a spectrum of pathogenic bacteria.[1][2][3] Its potential as a natural antimicrobial agent

warrants standardized evaluation of its efficacy. These notes offer detailed methodologies for

determining key antibacterial parameters such as the Minimum Inhibitory Concentration (MIC)

and Minimum Bactericidal Concentration (MBC), along with a summary of reported quantitative

data. The primary mechanism of action appears to involve the disruption of bacterial cell

membrane integrity.[1][4][5]

Data Presentation: Antibacterial Activity of o-Vanillic
Acid
The antibacterial efficacy of o-vanillic acid has been quantified against several pathogenic

strains. The following table summarizes the reported Minimum Inhibitory Concentration (MIC)

values.
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Bacterial Strain Gram Stain MIC (µg/mL) Reference

Staphylococcus

aureus
Gram-positive 600

Proteus mirabilis Gram-negative 600

Salmonella Typhi Gram-negative 600

Carbapenem-

Resistant

Enterobacter cloacae

(CREC)

Gram-negative 600 [1][5]

Carbapenem-

Resistant

Enterobacter

hormaechei (CREH)

Gram-negative 800 [2][4]

Escherichia coli

(Uropathogenic)
Gram-negative 11.80 mM [2]

Staphylococcus

epidermidis
Gram-positive 15 mM [2]

Escherichia coli Gram-negative 15 mM [2]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) using Broth Microdilution Method
This protocol details the determination of the MIC of o-vanillic acid using the broth microdilution

method, a standard technique for assessing antimicrobial susceptibility.[6][7][8]

Materials:

o-Vanillic acid

Sterile 96-well microtiter plates
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

Bacterial cultures of pathogenic strains

Sterile saline (0.85% NaCl)

0.5 McFarland turbidity standard

Spectrophotometer

Incubator (35-37°C)

Pipettes and sterile tips

Procedure:

Preparation of o-Vanillic Acid Stock Solution:

Prepare a stock solution of o-vanillic acid in a suitable solvent (e.g., dimethyl sulfoxide

(DMSO) or sterile deionized water).

The concentration should be at least 10 times the highest concentration to be tested.

Filter-sterilize the stock solution using a 0.22 µm syringe filter.

Preparation of Microtiter Plates:

Dispense 50 µL of sterile CAMHB into each well of a 96-well plate.

Add 50 µL of the o-vanillic acid stock solution to the first well of each row to be tested.

Perform a two-fold serial dilution by transferring 50 µL from the first well to the second,

mixing, and continuing this process across the plate. This will result in wells with

decreasing concentrations of o-vanillic acid.

Include a growth control well (broth and inoculum, no o-vanillic acid) and a sterility control

well (broth only).

Inoculum Preparation:
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From a fresh culture (18-24 hours old), pick several colonies and suspend them in sterile

saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration

of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

Inoculation and Incubation:

Inoculate each well (except the sterility control) with 50 µL of the diluted inoculum. The

final volume in each well will be 100 µL.

Seal the plates to prevent evaporation.

Incubate the plates at 35-37°C for 16-20 hours.

Reading the MIC:

After incubation, visually inspect the plates for turbidity.

The MIC is the lowest concentration of o-vanillic acid at which there is no visible growth.

Determination of Minimum Bactericidal Concentration
(MBC)
The MBC is the lowest concentration of an antimicrobial agent required to kill a particular

bacterium.

Materials:

Microtiter plates from the MIC assay

Sterile Mueller-Hinton Agar (MHA) plates

Sterile pipette and tips
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Incubator (35-37°C)

Procedure:

Subculturing from MIC Wells:

Following the MIC determination, select the wells showing no visible growth.

From each of these wells, and from the growth control well, take a 10-20 µL aliquot.

Plating:

Spot-inoculate the aliquots onto separate, labeled MHA plates.

Incubation:

Incubate the MHA plates at 35-37°C for 18-24 hours.

Reading the MBC:

After incubation, observe the plates for bacterial growth.

The MBC is the lowest concentration of o-vanillic acid that results in a ≥99.9% reduction in

the initial inoculum.
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Experimental Workflow

Preparation MIC Assay MBC Assay

o-Vanillic Acid
Stock Solution

Serial Dilution in
96-Well Plate

Bacterial Inoculum
(0.5 McFarland)

Inoculation Incubation
(16-20h, 37°C) Read MIC Subculture from

Clear Wells

Proceed if growth
is inhibited Incubation on

Agar Plates Read MBC

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for MIC and MBC Determination.
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Caption: Mechanism of o-Vanillic Acid Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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